1,4-Bis(4-chloro-3-nitrophenyl)butane-1,4-dione
Cat. No. B8742537
M. Wt: 397.2 g/mol
InChI Key: GFTGJPAZMGHQJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09006387B2
Procedure details
Zinc chloride (27.4 g, 201 mmol), diethylamine (15.6 mL, 151 mmol) and t-butanol (14.4 mL, 151 mmol) were combined in benzene (151 mL) at room temperature under a nitrogen atmosphere and stirred for 2 h. 1-(4-chloro-3-nitrophenyl)ethanone (30.1 g, 151 mmol) and 2-bromo-1-(4-chloro-3-nitrophenyl)ethanone (28 g, 101 mmol) were added. The mixture was stirred vigorously for 20 h, S and the solid product was collected by filtration and rinsed with benzene, water, methanol, and dichloromethane. The solid was dried in a vacuum oven.
Identifiers
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REACTION_CXSMILES
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C(NCC)C.C(O)(C)(C)C.[Cl:11][C:12]1[CH:17]=[CH:16][C:15]([C:18](=[O:20])[CH3:19])=[CH:14][C:13]=1[N+:21]([O-:23])=[O:22].Br[CH2:25][C:26]([C:28]1[CH:33]=[CH:32][C:31]([Cl:34])=[C:30]([N+:35]([O-:37])=[O:36])[CH:29]=1)=[O:27]>C1C=CC=CC=1.[Cl-].[Zn+2].[Cl-]>[Cl:11][C:12]1[CH:17]=[CH:16][C:15]([C:18](=[O:20])[CH2:19][CH2:25][C:26]([C:28]2[CH:33]=[CH:32][C:31]([Cl:34])=[C:30]([N+:35]([O-:37])=[O:36])[CH:29]=2)=[O:27])=[CH:14][C:13]=1[N+:21]([O-:23])=[O:22] |f:5.6.7|
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Inputs
Step One
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Name
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Quantity
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15.6 mL
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Type
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reactant
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Smiles
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C(C)NCC
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Step Two
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Name
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Quantity
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14.4 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)O
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Step Three
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Name
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Quantity
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30.1 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)C(C)=O)[N+](=O)[O-]
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Name
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Quantity
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28 g
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Type
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reactant
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Smiles
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BrCC(=O)C1=CC(=C(C=C1)Cl)[N+](=O)[O-]
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Step Four
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Name
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Quantity
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151 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Step Five
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Name
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Quantity
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27.4 g
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Type
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catalyst
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Smiles
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[Cl-].[Zn+2].[Cl-]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred vigorously for 20 h
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Duration
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20 h
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FILTRATION
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Type
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FILTRATION
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Details
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S and the solid product was collected by filtration
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WASH
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Type
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WASH
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Details
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rinsed with benzene, water, methanol, and dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was dried in a vacuum oven
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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ClC1=C(C=C(C=C1)C(CCC(=O)C1=CC(=C(C=C1)Cl)[N+](=O)[O-])=O)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
